N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide

• IUPAC Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide
• InChI: InChI=1S/C23H18N2OS/c1-16-10-8-9-15-19(16)22(26)25-23-24-20(17-11-4-2-5-12-17)21(27-23)18-13-6-3-7-14-18/h2-15H,1H3,(H,24,25,26)
• InChI Key: DSGUBKNPHOGXQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NC(=C(S2)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C23H18N2OS
• Molecular Weight: 370.5 g/mol

Description

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide, also known as DTTB, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DTTB is a thiazole-based compound that is widely used in biochemical and physiological research.

Mechanism of Action

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide works by binding to the hydrophobic pockets of proteins, leading to a change in the protein's conformation. This change in conformation can have various effects on the protein's function, including altering its enzymatic activity, binding affinity, and stability.
Biochemical and Physiological Effects:
N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide has been shown to have various biochemical and physiological effects. For example, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide has been shown to inhibit the activity of the proteasome, which is responsible for the degradation of proteins in cells. This inhibition can lead to the accumulation of misfolded or damaged proteins, which can have deleterious effects on cellular function. N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide has also been shown to inhibit the activity of various enzymes, including kinases and phosphatases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide in lab experiments is its fluorescent properties. This allows researchers to track the movement of proteins and other biomolecules in real-time. Additionally, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide has been shown to have a high binding affinity for proteins, making it an ideal tool for studying protein-protein interactions. However, one of the limitations of using N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide is its potential toxicity. N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide has been shown to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide. One area of interest is the development of new synthesis methods for N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide that can increase its yield and purity. Additionally, researchers are interested in exploring the potential therapeutic applications of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide, particularly in cancer treatment. Finally, there is a need for further research into the potential toxicity of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide and its effects on cellular function.

Synthesis Methods

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide can be synthesized using a variety of methods, including the reaction of 2-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4,5-diphenyl-2-thiazolamine. Another synthesis method involves the reaction of 2-methylbenzoyl chloride with 4,5-diphenylthiazole-2-amine in the presence of triethylamine. The yield of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide using these methods is typically around 50%.

Scientific Research Applications

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide has been extensively used in scientific research due to its unique properties. One of the primary applications of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide is in the field of fluorescence microscopy. N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-methylbenzamide is a fluorescent compound that can be used to label proteins and other biomolecules in living cells. This allows researchers to track the movement of these molecules in real-time, providing valuable insights into cellular processes.